N-(4-chloro-2-methoxyphenyl)-2,2-dimethylpropanamide
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-(4-chloro-2-methoxyphenyl)-2,2-dimethylpropanamide often involves multiple steps, including reactions with specific reagents under controlled conditions. For example, one study detailed the synthesis of a related compound by reacting 2-(5-amino-4-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-2H-isoindole-1,3-dione with 3-chloro-2,2-dimethylpropanoyl chloride (Huang Ming-zhi et al., 2005). Such methodologies could be adapted for the synthesis of N-(4-chloro-2-methoxyphenyl)-2,2-dimethylpropanamide, highlighting the importance of precise reagent selection and reaction conditions.
Molecular Structure Analysis
Molecular structure determination is crucial for understanding the properties and reactivity of a compound. Techniques such as X-ray crystallography provide detailed insights into the molecular geometry, bonding patterns, and crystal packing. For instance, a related compound's structure was elucidated, revealing significant details like bond lengths, angles, and dihedral angles, which are essential for predicting the chemical behavior of N-(4-chloro-2-methoxyphenyl)-2,2-dimethylpropanamide (Bai et al., 2012).
Chemical Reactions and Properties
Understanding the chemical reactions and properties of N-(4-chloro-2-methoxyphenyl)-2,2-dimethylpropanamide involves studying its reactivity under various conditions. This includes its behavior in synthetic transformations, stability, and interaction with other molecules. Research on similar compounds provides valuable insights into potential reactions, such as condensation, hydrolysis, and substitution, which could apply to N-(4-chloro-2-methoxyphenyl)-2,2-dimethylpropanamide (V. Moskvina et al., 2015).
Physical Properties Analysis
The physical properties of N-(4-chloro-2-methoxyphenyl)-2,2-dimethylpropanamide, such as melting point, boiling point, solubility, and density, are fundamental characteristics that determine its applicability in various domains. Analyzing related compounds provides a basis for estimating these properties, guiding practical handling and application scenarios (P. A. Ajibade et al., 2021).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity with different functional groups, and stability under various environmental conditions, are critical for comprehensively understanding N-(4-chloro-2-methoxyphenyl)-2,2-dimethylpropanamide. Studies on structurally similar compounds can provide insights into reactive sites, susceptibility to hydrolysis, oxidation, and other chemical transformations (J. Robinson, 1954).
Scientific Research Applications
A compound related to N-(4-chloro-2-methoxyphenyl)-2,2-dimethylpropanamide, named N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine (6h), has been identified as a potential anticancer agent. It exhibits high blood-brain barrier penetration and potent apoptosis induction (Sirisoma et al., 2009).
New derivatives of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide have been synthesized and shown to have moderately good lipoxygenase inhibitory activities, making them potential candidates for anti-inflammatory applications (Aziz‐ur‐Rehman et al., 2016).
The crystal structure of a related compound, N-[(6-methoxy-4-oxo-1,4-dihydroquinolin-3-yl)methyl]-2,2-dimethylpropanamide, has been studied, revealing intermolecular hydrogen bonds of the N-H...O type (Hirano et al., 2004).
Another related compound, 4,4′-dimethoxydiphenylcyanamide, was found to have a slight toxic effect on mosquito larvae, suggesting its potential as a mosquito larval deterrent (Robinson, 1954).
New 3-(4-chloro-2-hydroxyphenyl)-2-(substituted) thiazolidin-4-one compounds have shown broad-spectrum activity against bacteria and fungi, indicating their potential as antimicrobial agents (Pansare et al., 2014).
A study on the determination of 3-Chloro-N-Hydroxy-2,2-Dimethylpropanamide by spectrophotometry in aqueous solutions was conducted, offering a reliable method for its detection and quantification (Shu, 2011).
properties
IUPAC Name |
N-(4-chloro-2-methoxyphenyl)-2,2-dimethylpropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO2/c1-12(2,3)11(15)14-9-6-5-8(13)7-10(9)16-4/h5-7H,1-4H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGGRWOLCYDENKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=C(C=C(C=C1)Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50404711 | |
Record name | N-(4-Chloro-2-methoxyphenyl)-2,2-dimethylpropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50404711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chloro-2-methoxyphenyl)-2,2-dimethylpropanamide | |
CAS RN |
113137-29-4 | |
Record name | N-(4-Chloro-2-methoxyphenyl)-2,2-dimethylpropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50404711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4'-CHLORO-2,2-DIMETHYL-2'-METHOXYPROPIONANILIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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